Cas no 1575-49-1 (4-Ethyl-5-hydroxy-2,5-dihydrofuran-2-one)

4-Ethyl-5-hydroxy-2,5-dihydrofuran-2-one is a lactone derivative with a five-membered furanone ring structure, featuring hydroxyl and ethyl functional groups. This compound is of interest in organic synthesis due to its reactivity as a chiral building block and its potential applications in flavor and fragrance chemistry. Its structural characteristics, including the presence of both hydroxyl and carbonyl groups, enable participation in various chemical transformations, such as esterifications and nucleophilic additions. The ethyl substituent enhances lipophilicity, which may influence solubility and interaction with biological targets. This compound is typically handled under controlled conditions due to its sensitivity to moisture and heat.

4-Ethyl-5-hydroxy-2,5-dihydrofuran-2-one structure

1575-49-1 structure

Product Name:4-Ethyl-5-hydroxy-2,5-dihydrofuran-2-one

CAS No:1575-49-1

MF:C₆H₈O₃

MW:128.125922203064

CID:2153332

PubChem ID:12864798

Update Time:2025-05-27

4-Ethyl-5-hydroxy-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

- 5-hydroxy-4-methyl-methyl-2(5H)-furanone
- 4-ethyl-5-hydroxy-2,5-dihydrofuran-2-one
- CABIZTHYZVUARV-UHFFFAOYSA-N
- 4-ethyl-5-hydroxyfuran-2(5H)-one
- 4-Ethyl-5-hydroxy-2,5-dihydrofuran-2-one
- Inchi： 1S/C6H8O3/c1-2-4-3-5(7)9-6(4)8/h3,6,8H,2H2,1H3
- InChI Key： CABIZTHYZVUARV-UHFFFAOYSA-N
- SMILES： O1C(C=C(CC)C1O)=O

Computed Properties

Exact Mass: 128.047344113g/mol
Monoisotopic Mass: 128.047344113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5
XLogP3: 0

4-Ethyl-5-hydroxy-2,5-dihydrofuran-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-103357-0.05g	4-ethyl-5-hydroxy-2,5-dihydrofuran-2-one	1575-49-1	95%	0.05g	$101.0	2023-10-28
Enamine	EN300-103357-0.1g	4-ethyl-5-hydroxy-2,5-dihydrofuran-2-one	1575-49-1	95%	0.1g	$152.0	2023-10-28
Enamine	EN300-103357-0.25g	4-ethyl-5-hydroxy-2,5-dihydrofuran-2-one	1575-49-1	95%	0.25g	$216.0	2023-10-28
Enamine	EN300-103357-0.5g	4-ethyl-5-hydroxy-2,5-dihydrofuran-2-one	1575-49-1	95%	0.5g	$407.0	2023-10-28
Enamine	EN300-103357-1.0g	4-ethyl-5-hydroxy-2,5-dihydrofuran-2-one	1575-49-1	95%	1g	$528.0	2023-06-10
Enamine	EN300-103357-2.5g	4-ethyl-5-hydroxy-2,5-dihydrofuran-2-one	1575-49-1	95%	2.5g	$1034.0	2023-10-28
Enamine	EN300-103357-5.0g	4-ethyl-5-hydroxy-2,5-dihydrofuran-2-one	1575-49-1	95%	5g	$1530.0	2023-06-10
Enamine	EN300-103357-10.0g	4-ethyl-5-hydroxy-2,5-dihydrofuran-2-one	1575-49-1	95%	10g	$2269.0	2023-06-10
Enamine	EN300-103357-1g	4-ethyl-5-hydroxy-2,5-dihydrofuran-2-one	1575-49-1	95%	1g	$528.0	2023-10-28
Enamine	EN300-103357-5g	4-ethyl-5-hydroxy-2,5-dihydrofuran-2-one	1575-49-1	95%	5g	$1530.0	2023-10-28